Cas no 1692233-44-5 (tert-butyl 4-(methylamino)-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate)

• Product Name: tert-butyl 4-(methylamino)-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate
• CAS No: 1692233-44-5
• MF: C₁₄H₂₄N₆O₂
• MW: 308.379362106323
• CID: 6536263
• PubChem ID: 136840574
• Update Time: 2025-07-05

tert-butyl 4-(methylamino)-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(methylamino)-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate
• tert-butyl 4-(methylamino)-2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene-11-carboxylate
• EN300-1118774
• 1692233-44-5

• Inchi： 1S/C14H24N6O2/c1-14(2,3)22-13(21)19-6-5-10-9(8-19)7-16-12-17-11(15-4)18-20(10)12/h9-10H,5-8H2,1-4H3,(H2,15,16,17,18)
• InChI Key： ZDQINGLUJFPEBQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2C(CNC3=NC(NC)=NN23)C1)=O

Computed Properties

• Exact Mass: 308.19607403g/mol
• Monoisotopic Mass: 308.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.3Ų

Additional information on tert-butyl 4-(methylamino)-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate

tert-butyl 4-(methylamino)-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate: A Comprehensive Overview

The compound with CAS No. 1692233-44-5, known as tert-butyl 4-(methylamino)-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate, is a complex organic molecule with a unique structure and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of pentaazatricyclo derivatives, which are known for their intricate ring systems and diverse functional groups.

The tert-butyl group attached to the molecule contributes to its stability and lipophilicity, making it a promising candidate for drug design and delivery systems. The presence of the methylamino group introduces additional functionality, potentially enhancing the compound's ability to interact with biological targets such as enzymes or receptors.

Recent studies have highlighted the importance of pentaazatricyclo structures in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit potent biological activities. For instance, researchers have explored the use of similar compounds in anti-tumor drug development by targeting specific signaling pathways involved in cancer progression.

The trideca-3,5-diene moiety within the molecule adds further complexity to its structure and may play a role in modulating its electronic properties. This feature could be exploited in designing novel materials for optoelectronic applications or as precursors for advanced polymer synthesis.

From an analytical standpoint, the compound's structure suggests that it could be synthesized via multi-step organic reactions involving ring-closing metathesis or other cycloaddition techniques. Its synthesis would require careful optimization to ensure high yields and purity.

In terms of spectroscopic characterization, the molecule's functional groups would produce distinct signals in NMR and IR spectra. For example, the tert-butyl group would exhibit characteristic singlets in proton NMR due to its symmetrical structure.

Looking ahead, the integration of machine learning algorithms with chemical databases could facilitate the discovery of novel analogs of this compound with improved pharmacokinetic profiles or enhanced bioavailability.

In conclusion,tert-butyl 4-(methylamino)-2,3,5,7,11-pentaazatricyclo7.4.0.0, also known as CAS No 1692233-44-5 , represents a fascinating area of research with potential applications across multiple disciplines.